Cas no 96684-81-0 (Viscidulin III tetraacetate)

• Product name: Viscidulin III tetraacetate
• CAS No: 96684-81-0
• MF: C₂₅H₂₂O₁₂
• MW: 514.434988498688
• CID: 837141
• PubChem ID: 91885246

Viscidulin III tetraacetate Chemical and Physical Properties

Names and Identifiers

• Viscidulin III tetraacetate
• 2-(3,6-Diacetoxy-2-methoxyphenyl)-8-methoxy-4-oxo-4H-chromene-5,7 -diyl diacetate
• [ "" ]
• 5,7-Bis(acetyloxy)-2-[3,6-bis(acetyloxy)-2-methoxyphenyl]-8-methoxy-4H-1-benzopyran-4-one (ACI)
• AKOS032962153
• [4-acetyloxy-2-(5,7-diacetyloxy-8-methoxy-4-oxochromen-2-yl)-3-methoxyphenyl] acetate
• 5-(acetyloxy)-2-[3,6-bis(acetyloxy)-2-methoxyphenyl]-8-methoxy-4-oxochromen-7-yl acetate
• 4H-1-Benzopyran-4-one,5,7-bis(acetyloxy)-2-[3,6-bis(acetyloxy)-2-methoxyphenyl]-8-methoxy-
• 96684-81-0
• FS-9207
• 2-(3,6-Diacetoxy-2-methoxyphenyl)-8-methoxy-4-oxo-4H-chromene-5,7-diyl diacetate

• Inchi： 1S/C25H22O12/c1-11(26)33-16-7-8-17(34-12(2)27)23(31-5)22(16)18-9-15(30)21-19(35-13(3)28)10-20(36-14(4)29)24(32-6)25(21)37-18/h7-10H,1-6H3
• InChI Key： ARXXHQVYAGXNBP-UHFFFAOYSA-N
• SMILES： O=C(C)OC1C(OC)=C(C2=CC(=O)C3C(=C(C(=CC=3OC(C)=O)OC(C)=O)OC)O2)C(OC(C)=O)=CC=1

Computed Properties

• Exact Mass: 514.11100
• Monoisotopic Mass: 514.11112613g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 37
• Rotatable Bond Count: 11
• Complexity: 942
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 150Ų

Experimental Properties

• Color/Form: Oil
• Density: 1.4±0.1 g/cm3
• Boiling Point: 664.3±55.0 °C at 760 mmHg
• Flash Point: 283.4±31.5 °C
• PSA: 153.87000
• LogP: 3.17840
• Vapor Pressure: 0.0±2.0 mmHg at 25°C

Viscidulin III tetraacetate Security Information

• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids O-methylated flavonoids 8-O-methylated flavonoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids 8-O-methylated flavonoids
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone